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Compound of Interest

Compound Name: Triallyl phosphate

Cat. No.: B159087

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete Material Safety Data Sheet (MSDS). Users should consult official MSDS
documents and conduct their own risk assessments before handling this chemical.

Introduction

Triallyl phosphate (TAP), with CAS number 1623-19-4, is an organophosphate compound
recognized for its versatile applications, including its use as a plasticizer, flame retardant, and
an intermediate in chemical synthesis.[1][2] Its chemical structure, featuring three allyl groups
attached to a phosphate core, allows it to undergo polymerization, making it a valuable
component in the production of resins and coatings.[1][2] Despite its industrial utility, TAP
presents potential health hazards, including skin and eye irritation, and risks if inhaled or
ingested, necessitating careful handling and adherence to safety protocols.[2]

Chemical and Physical Properties

Triallyl phosphate is a colorless to pale yellow liquid with a slightly sweet odor.[1] It is soluble
in many organic solvents but has limited solubility in water.[1] A summary of its key physical
and chemical properties is provided in the table below.
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Property Value Reference
Molecular Formula CoH1504P [1]
Molecular Weight 218.19 g/mol [1]

Colorless to light orange to
Appearance o [3]
yellow clear liquid

Boiling Point 113°C /0.5 kPa (235°F) [3]
Relative Density 1.08 [3]
Refractive Index 1.45 [3]
Solubility in Water Very slightly soluble [3]

Toxicological Data

The toxicological profile of Triallyl phosphate indicates potential for acute toxicity and irritation.
The available quantitative data is summarized below.

Test Species Route Value Reference

LDLo (Lowest
published lethal Mouse Intraperitoneal 500 mg/kg [4]

dose)

LD50 (Median

Mouse Intravenous 70.8 mg/kg [4]

lethal dose)
LC (Lethal )

) Rat Inhalation > 890 mg/m3/6h [5]
concentration)
LC50 (Median Oryzias latipes
lethal (Japanese - 48 ppm (48h)
concentration) medaka)

Experimental Protocols
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Detailed experimental protocols for the toxicological data presented above are not readily
available in the public domain. However, standardized guidelines, such as those provided by
the Organisation for Economic Co-operation and Development (OECD), are typically followed
for such studies.

Acute Oral, Dermal, and Inhalation Toxicity Testing
(General Approach)

Acute toxicity studies are generally conducted in compliance with OECD Test Guidelines 420,
402, and 403, respectively. These protocols involve the administration of the substance to
animals (usually rats or mice) in graded doses to determine the dose at which 50% of the test
population succumbs (LD50 or LC50). Observations of clinical signs of toxicity, body weight
changes, and gross pathology at necropsy are recorded.

Skin and Eye Irritation Testing (General Approach)

For assessing skin and eye irritation, standardized tests like OECD Test Guidelines 404 and
405 are commonly employed.

» Skin Irritation: A measured amount of the substance is applied to a small patch of shaved
skin on a test animal (typically a rabbit). The site is then observed for signs of erythema
(redness) and edema (swelling) at specified intervals.

e Eye Irritation: A small, measured amount of the substance is instilled into one eye of a test
animal (again, typically a rabbit), with the other eye serving as a control. The eyes are then
examined for signs of corneal opacity, iritis, and conjunctival redness and swelling.

Safety and Handling

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.
» Skin Protection: Wear protective gloves and clothing.

» Respiratory Protection: Use a NIOSH- or CEN-certified respirator if ventilation is inadequate
or if fumes are generated.
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Handling and Storage:

e Handle in a well-ventilated area.[6]

e Avoid contact with skin, eyes, and clothing.[3]

e Wash hands thoroughly after handling.[3]

o Store in a tightly-closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.[3]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

o Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing.

o Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Diagrams
General Experimental Workflow for Toxicity Assessment
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Triallyl Phosphate Procurement
(CAS 1623-19-4)
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Dose Formulation Animal Acclimatization

Dose Administration
(Oral, Dermal, or Inhalation)

Clinical Observation
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Necropsy and Gross Pathology

Statistical Analysis
(e.g., LD50/LC50 determination)

Final Report Generation
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Protective Measures Exposure Routes Hazards of Triallyl Phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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